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Compound of Interest

Compound Name: Sulfamethoxypyridazine-d3

Cat. No.: B15088428 Get Quote

Technical Guide: Sulfamethoxypyridazine-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfamethoxypyridazine-d3, a

deuterated analog of the antibacterial compound Sulfamethoxypyridazine. This stable isotope-

labeled compound serves as a valuable tool in pharmacokinetic and metabolic studies.

Chemical and Physical Properties
Sulfamethoxypyridazine-d3 is a stable isotope-labeled version of Sulfamethoxypyridazine, a

long-acting sulfonamide antibiotic. The deuterium labeling makes it suitable for use as an

internal standard in quantitative bioanalytical assays.
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Property Value

CAS Number 1172846-03-5[1][2][3]

Molecular Formula C₁₁H₉D₃N₄O₃S[2][3][4]

Molecular Weight 283.32 g/mol [1][2][3][4]

Appearance Light yellow to yellow solid[4]

Purity 95.30%[4]

Storage (Powder) -20°C for 3 years or 4°C for 2 years[4]

Storage (In Solvent) -80°C for 6 months or -20°C for 1 month[4]

Synonyms: 4-Amino-N-(6-methoxy-3-pyridazinyl)-benzenesulfonamide-d3, 3-Methoxy-6-

sulfanilamidopyridazine-d3, 6-Sulfanilamido-3-methoxypyridazine-d3, Sultirene-d3, N1-(6-

Methoxy-3-pyridazinyl)sulfanilamide-d3, Paramid-d3, Paramid Supra-d3[1].

Experimental Applications and Workflows
The primary application of Sulfamethoxypyridazine-d3 is as an internal standard in mass

spectrometry-based bioanalytical methods, such as liquid chromatography-mass spectrometry

(LC-MS), for the quantification of Sulfamethoxypyridazine in biological matrices.

General Experimental Workflow for Pharmacokinetic Analysis:
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Caption: General workflow for a pharmacokinetic study using a stable isotope-labeled internal

standard.

Synthesis of the Parent Compound
While specific synthesis protocols for the deuterated analog are not widely published, the

synthesis of the unlabeled parent compound, Sulfamethoxypyridazine, provides a foundational

understanding. The synthesis involves the reaction of 4-aminobenzenesulfonamide with 3,6-
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dichloropyridazine, followed by the substitution of a chlorine atom with a methoxy group using

sodium methoxide[5].

4-Aminobenzenesulfonamide C₆H₈N₂O₂S

6-Chloro-3-(4-aminobenzenesulfonylamido)pyridazine C₁₀H₈ClN₅O₂S

3,6-Dichloropyridazine C₄H₂Cl₂N₂ Sulfamethoxypyridazine C₁₁H₁₂N₄O₃S

Sodium Methoxide CH₃NaO

Click to download full resolution via product page

Caption: Synthesis pathway for the parent compound, Sulfamethoxypyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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